Cas no 1179401-80-9 (N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride)

• Product Name: N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1179401-80-9
• MF: C₁₇H₂₂Cl₂N₆O₂
• MW: 413.301580905914
• CID: 5471990
• Update Time: 2025-05-23

N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine:hydrochloride
• N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

• Inchi： 1S/C17H21ClN6O2.ClH/c18-13-1-3-14(4-2-13)19-15-20-16(23-5-9-25-10-6-23)22-17(21-15)24-7-11-26-12-8-24;/h1-4H,5-12H2,(H,19,20,21,22);1H
• InChI Key： JBOQZWXGRNIGQG-UHFFFAOYSA-N
• SMILES： N1=C(N2CCOCC2)N=C(N2CCOCC2)N=C1NC1=CC=C(Cl)C=C1.[H]Cl

Additional information on N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride: A Comprehensive Overview

The compound N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179401-80-9) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring structure. The presence of morpholine groups and a chlorophenyl substituent imparts unique chemical properties to this molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of triazine derivatives in drug discovery and materials science due to their versatile reactivity and structural diversity. The morpholin-4-yl groups attached at positions 4 and 6 of the triazine ring contribute to the compound's stability and solubility, while the N-(4-chlorophenyl) substituent enhances its electronic properties. These features make N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride a promising candidate for applications in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most notable advancements in the study of this compound involves its role in targeted drug delivery systems. Researchers have explored its ability to act as a scaffold for attaching bioactive moieties, enabling precise targeting of specific cellular pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases involved in cancer progression.

In addition to its pharmaceutical applications, N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride has shown potential in materials science as a precursor for advanced polymers and coatings. Its unique electronic structure allows for the formation of robust covalent bonds under specific reaction conditions, making it a valuable component in the synthesis of high-performance materials.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of morpholine as an intermediate plays a critical role in determining the final product's stereochemistry and reactivity. Recent innovations in catalytic methods have further optimized the synthesis pathway, reducing production costs while maintaining high yields.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound by incorporating additional substituents that can enhance its bioavailability or mechanical properties. Collaborative efforts between chemists and biologists are also exploring its potential as an antimicrobial agent or an inhibitor of enzyme activity in metabolic disorders.

In conclusion, N-(4-chlorophenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to inspire innovative research directions, solidifying its position as a key player in modern chemistry.